1,1'-(2,2-dinitro-1,1-ethanediyl)dibenzene

• IUPAC Name: (2,2-dinitro-1-phenylethyl)benzene
• InChI: InChI=1S/C14H12N2O4/c17-15(18)14(16(19)20)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key: XKBQULRKZMVJLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C([N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26 g/mol

Description

1,1'-(2,2-dinitro-1,1-ethanediyl)dibenzene, commonly known as DNEDB, is a chemical compound that has been widely studied for its potential applications in various fields of science. DNEDB is a yellow crystalline solid that is insoluble in water but soluble in organic solvents such as acetone and ethanol.

Scientific Research Applications

DNEDB has been studied for its potential applications in various fields of science, including materials science, organic chemistry, and biochemistry. DNEDB has been used as a precursor for the synthesis of various organic compounds, such as dyes and pharmaceuticals. DNEDB has also been studied for its potential use as a sensor for detecting nitroaromatic compounds in the environment.

Mechanism of Action

The mechanism of action of DNEDB is not fully understood, but it is believed to be related to its ability to form stable complexes with metal ions. DNEDB has been shown to form stable complexes with copper ions, which may play a role in its potential applications in materials science and biochemistry.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DNEDB are not well studied, but it has been shown to have potential applications in the field of biochemistry. DNEDB has been studied for its potential use as a biosensor for detecting metal ions in biological samples.

Advantages and Limitations for Lab Experiments

One of the advantages of using DNEDB in lab experiments is its high yield and purity when synthesized using the proper method. However, DNEDB is insoluble in water, which can make it difficult to work with in aqueous solutions. DNEDB is also highly reactive with other chemicals, which can make it difficult to control in lab experiments.

Future Directions

There are several future directions for the study of DNEDB. One potential area of research is the development of new methods for synthesizing DNEDB with improved purity and yield. Another area of research is the development of new applications for DNEDB in the fields of materials science and biochemistry. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of DNEDB.

Synthesis Methods

DNEDB can be synthesized by the reaction of 2,2-dinitroethanol with benzil in the presence of a catalyst such as potassium carbonate. The reaction yields DNEDB as a yellow crystalline solid with a high yield.